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Compound of Interest

Compound Name: Deltasol

Cat. No.: B1594966

Technical Support Center: Deltasol
Electromechanical Relays

This guide provides troubleshooting information and frequently asked questions for
researchers, scientists, and drug development professionals utilizing equipment with Deltasol
electromechanical relays.

Frequently Asked Questions (FAQs)

Q1: What are the primary functions of the electromechanical relays in Deltasol controllers?

Al: The electromechanical relays in Deltasol controllers are primarily responsible for switching
connected components such as pumps and valves on and off.[1] Some controllers feature
semiconductor relays for pump speed control, while others use electromechanical relays for
simple on/off functions.[1][2] These relays operate in either an automatic mode, controlled by
the system's sensors and programming, or a manual mode for direct user control and testing.

[11[3]
Q2: How can | manually test the function of a specific relay?

A2: Most Deltasol controllers provide a manual operation mode to test individual relays.[1][3]
To access this, navigate to the "Manual Operation” or "MAN" setting in the controller's menu.
From there, you can select the desired relay and switch its state between "Off", "Auto", and
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"On".[1][3] This is useful for diagnosing whether a connected component (like a pump) is
functioning correctly.

Q3: What does a flashing red control lamp on my Deltasol controller indicate?

A3: A flashing red control lamp on a Deltasol controller signals a system malfunction.[1] This
could be due to a variety of issues, including sensor faults or problems with the connected
components. The controller's display may provide more specific error codes or symbols to help
pinpoint the exact cause of the fault.[4]

Q4: My relay appears to be "sticking" in the "on" position, even when the controller indicates it
should be off. What could be the cause?

A4: A "sticking"” relay can be a mechanical issue within the relay itself or a problem with the
controller's driver circuit.[5] One user reported that tapping the relay resolved the issue
temporarily, suggesting a mechanical problem.[5] However, if the relay re-engages immediately
after a power cycle, it could indicate that the controller is still instructing it to be on due to a
faulty sensor reading or an issue with the internal logic.[5]

Troubleshooting Guides
Issue 1: Connected Component (e.g., Pump, Valve) is
Not Activating

This troubleshooting guide follows a logical progression to identify the source of the problem
when a component connected to a relay is not turning on.
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Component Activation Troubleshooting Workflow
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Experimental Protocol:

o Enter Manual Mode: Access the controller's menu and select the manual operation mode.[1]

[3]

o Activate Relay: Select the specific relay connected to the non-functioning component and
switch it to the "On" position.[1]

e Observe Component: Check if the component (e.g., pump) activates.

o If Yes: The relay and the component are likely functioning correctly. The issue may lie with
the automatic control logic. Proceed to step 4.

o If No: The problem is likely with the component itself or its wiring. Check the component's
power supply and connections.

e Return to Automatic Mode: Set the relay back to "Auto" mode.

» Verify System Parameters: Check the controller's settings, such as temperature differentials
and setpoints, to ensure they are configured correctly for the desired operation.

» Inspect Sensor Data: Monitor the sensor readings on the controller's display. Inaccurate or
erratic sensor data can prevent the controller from activating the relay. If sensor readings are
suspect, inspect the sensor wiring and the sensor itself.

Issue 2: Relay Does Not Disengage (Sticking)

This guide helps to determine the cause of a relay that remains active when it should be off.
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Start: Relay Sticking
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Relay Sticking Troubleshooting Workflow

Experimental Protocol:

o Power Cycle: Turn off the main power to the Deltasol controller, wait for a few seconds, and
then turn it back on.

+ Observe Relay State: After the controller reinitializes, check if the relay in question is now off.
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o If it remains on: This strongly suggests a mechanical failure within the relay. The contacts
may be welded together.[5]

o If it turns off initially but then turns back on: This indicates the controller is commanding the
relay to be on. Proceed to the next step.

» Verify Sensor Inputs: Check the readings of the sensors that control the logic for that relay.
For example, if a pump is running continuously, check the collector and storage tank
temperatures to see if the differential is within the activation range. A faulty sensor providing
incorrect readings can cause the controller to keep the relay energized.

Technical Data Summary

For detailed specifications, always refer to the user manual for your specific Deltasol controller
model. The following table provides a general overview of relay specifications found in common

models.

Specification Deltasol BS Series Deltasol C/4 Deltasol E
Semiconductor and/or  Semiconductor and Electromechanical

Relay Type ] ]
Electromechanical[2] Electromechanical[4] and Dry Contact[1]

Manual Operation Yes|2] Yes[4] Yes[1]

Minimum Load

_ 20 W[2][6] 20 W[4] 20 W (for R1-R3)[1]
(Semiconductor)
Fuse T4A[2] T2A[4] T4A[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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